![molecular formula C9H13NO B3355988 1-Ethyl-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine CAS No. 645410-04-4](/img/structure/B3355988.png)
1-Ethyl-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine
Description
1-Ethyl-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine is a type of heterocyclic compound. It is part of the pyrrolooxazine family, which is known for its biological activities . Pyrrolooxazines are often found in various pharmaceutically active small molecules . They have been used in the treatment of central nervous system disorders, prostatitis, and diabetic nephropathy, as well as for the inhibition of the production of reactive oxygen species in high-glucose-stimulated mesangial cells .
Synthesis Analysis
The synthesis of 1-Ethyl-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine involves a sequence of carbon–carbon- and carbon–oxygen-bond formation between a substituted 2-(1H-pyrrol-1-yl)ethan-1-ol and an aldehyde/ketone . p-Toluenesulfonic acid (pTSA) was identified as a suitable catalyst to promote the reaction . The method provides a one-step conversion of various aldehydes/ketones into the corresponding 3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazines .Molecular Structure Analysis
The molecular structure of 1-Ethyl-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine is characterized by a pyrrole ring fused with an oxazine ring . This structure is found in various biologically active natural and non-natural products .Chemical Reactions Analysis
The chemical reactions involving 1-Ethyl-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine are characterized by the formation of carbon–carbon and carbon–oxygen bonds . The reaction proceeds smoothly to give pyrrolo[2,1-c][1,4]oxazines in good yields .Future Directions
properties
IUPAC Name |
1-ethyl-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-2-9-8-4-3-5-10(8)6-7-11-9/h3-5,9H,2,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJTYMZRARFHNGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C2=CC=CN2CCO1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701222692 |
Source
|
| Record name | 1H-Pyrrolo[2,1-c][1,4]oxazine, 1-ethyl-3,4-dihydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701222692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine | |
CAS RN |
645410-04-4 |
Source
|
| Record name | 1H-Pyrrolo[2,1-c][1,4]oxazine, 1-ethyl-3,4-dihydro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=645410-04-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Pyrrolo[2,1-c][1,4]oxazine, 1-ethyl-3,4-dihydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701222692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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